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Compound of Interest

Compound Name: N-Nitrosodibenzylamine-d10

Cat. No.: B15293092

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling N-Nitrosodibenzylamine-d10. The
following procedural guidance is designed to ensure the safe handling, use, and disposal of
this compound.

Chemical Identifier:

Product Name: N-Nitrosodibenzylamine-d10

CAS Number: 1794791-25-5[1]

Molecular Formula: C14D10HaN20[1]

Molecular Weight: 236.335[1]

Hazard Identification and Classification

N-Nitrosodibenzylamine-d10 is the deuterated form of N-Nitrosodibenzylamine. While specific
toxicity data for the deuterated compound is limited, the hazards are presumed to be similar to
the non-deuterated analogue. N-Nitrosamines as a class are considered potent animal
carcinogens and should be handled with extreme caution.[2]

Based on the data for N-Nitrosodibenzylamine, the following hazards are identified:
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Hazard Class

GHS Classification

Precautionary Statement
Codes

Acute Toxicity (Oral)

Harmful if swallowed (H302)[3]
[4]

P270, P301+P312, P330[3]

Germ Cell Mutagenicity

Suspected of causing genetic
defects (H341)[3]

P202, P308+P313[3]

Carcinogenicity

May cause cancer (H350)[4]

Skin Corrosion/Irritation

Causes skin irritation (H315)[4]

Serious Eye Damage/Irritation

Causes serious eye irritation
(H319)[4]

Specific target organ toxicity

May cause respiratory irritation
(H335)[4]

Note: Deuterated compounds are generally non-radioactive and considered safe for laboratory

use.[5] The primary difference from their non-deuterated counterparts often lies in their

metabolic and pharmacokinetic profiles due to the deuterium isotope effect.[5][6] However, the

fundamental chemical hazards should be considered the same.

Operational and Disposal Plans
Engineering Controls

To minimize exposure, all work with N-Nitrosodibenzylamine-d10 should be conducted in a

designated area with appropriate engineering controls.

o Ventilation: Use a certified chemical fume hood for all manipulations of the solid compound

and its solutions.[7] General laboratory ventilation is not sufficient.

« |solation: If possible, isolate the work area to prevent cross-contamination.

e Dust Control: The non-deuterated form presents a risk of dust explosion with the enrichment

of fine dust.[3] While the risk for small research quantities is low, care should be taken to

avoid generating dust.
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory.

PPE Category

Specification

Rationale

Hand Protection

Double nitrile gloves are
recommended.[7][8] Butyl
rubber or SilverShield gloves
may be necessary for handling

concentrated solutions.[8]

Provides a barrier against
dermal absorption. Double-
gloving allows for the safe
removal of the outer glove if

contamination occurs.

Eye and Face Protection

ANSI Z87.1 compliant safety
glasses with side shields or
chemical splash goggles.[9] A
face shield should be worn
over safety glasses when there

is a risk of splashing.[9]

Protects eyes from splashes

and airborne particles.

Body Protection

Alab coat (preferably a back-
closure gown) should be worn.
[71[8] For larger quantities or
when there is a higher risk of
contamination, disposable
coveralls are recommended.
[10]

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved N-95
respirator may be required for
procedures that could

generate dust or aerosols.[8]

Protects against inhalation of

the compound.

Step-by-Step Handling Procedures

e Preparation:

o Designate a specific area within a chemical fume hood for the experiment.

o Cover the work surface with absorbent, disposable bench paper.

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.uwo.ca/animal-research/doc/Guideline-for-the-use-of-N-Nitrosamines-in-Animal-Research.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/N-Nitrosodiethylamine.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/N-Nitrosodiethylamine.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.uwo.ca/animal-research/doc/Guideline-for-the-use-of-N-Nitrosamines-in-Animal-Research.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/N-Nitrosodiethylamine.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.lsuhsc.edu/admin/pfm/ehs/docs/N-Nitrosodiethylamine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15293092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Assemble all necessary equipment and reagents before handling the compound.

o Ensure an appropriate waste container is readily available.

» Weighing and Solution Preparation:
o Perform all weighing and solution preparation inside the chemical fume hood.
o Use anti-static measures if there is a risk of dust accumulation.
o Handle the compound with care to avoid generating dust.
o Close the container tightly immediately after use.
o Administration and Experimental Use:

o Keep all containers of N-Nitrosodibenzylamine-d10 clearly labeled and sealed when not
in use.

o If working with animals, all administrations and cage manipulations must be performed in a
certified Biological Safety Cabinet (BSC).[7]

o Decontamination:

o At the end of the procedure, decontaminate all surfaces with an appropriate solvent (e.g.,
isopropanol) followed by soap and water.

o Wipe down the exterior of all equipment used.

o Dispose of all contaminated disposable materials as hazardous waste.

Emergency Procedures
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Emergency Situation

Procedure

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes and
remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3]

Move the person to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek medical attention.

[3]
) Do NOT induce vomiting. Rinse mouth with

Ingestion ) i ) i
water. Seek immediate medical attention.[3]
Evacuate the area. Wear appropriate PPE. For
small spills, absorb with an inert material (e.g.,

Spil vermiculite, sand) and place in a sealed

pi

container for disposal. For large spills, contact
your institution's environmental health and

safety department.

Waste Disposal

e Solid Waste: All solid waste contaminated with N-Nitrosodibenzylamine-d10 (e.g., gloves,

bench paper, pipette tips) must be collected in a designated, sealed, and labeled hazardous

waste container.

 Liquid Waste: Collect all liquid waste containing N-Nitrosodibenzylamine-d10 in a sealed,

labeled, and appropriate hazardous waste container. Do not pour down the drain.

» Disposal Method: Dispose of all waste through your institution's hazardous waste program.

The recommended disposal method is incineration at a licensed facility.[3]
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Workflow for Safe Handling of N-
Nitrosodibenzylamine-d10

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
N-Nitrosodibenzylamine-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293092#personal-protective-equipment-for-
handling-n-nitrosodibenzylamine-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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